Cas no 380437-02-5 (N-(2,5-Dimethylphenyl)-4,4-dimethyl-4,5-dihydro-1,3-thiazol-2-amine)

• Product Name: N-(2,5-Dimethylphenyl)-4,4-dimethyl-4,5-dihydro-1,3-thiazol-2-amine
• CAS No: 380437-02-5
• MF: C₁₃H₁₈N₂S
• MW: 234.360421657562
• CID: 843446
• PubChem ID: 2346404
• Update Time: 2025-06-08

N-(2,5-Dimethylphenyl)-4,4-dimethyl-4,5-dihydro-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• (4,4-DIMETHYL-4,5-DIHYDRO-THIAZOL-2-YL)-(2,5-DIMETHYL-PHENYL)-AMINE
• N-(2,5-dimethylphenyl)-4,4-dimethyl-4,5-dihydro-1,3-thiazol-2-amine
• N-(2,5-Dimethylphenyl)-4,4-dimethyl-4,5-dihydrothiazol-2-amine
• SBB038455
• NE23975
• Z56828427
• (4,4-dimethyl(1,3-thiazolin-2-yl))(2,5-dimethylphenyl)amine
• AKOS000116074
• 380437-02-5
• SR-01000032637-1
• SR-01000032637
• G76237
• J-501334
• EN300-02802
• N-(2,5-dimethylphenyl)-4,4-dimethyl-5H-1,3-thiazol-2-amine
• N-(2,5-Dimethylphenyl)-4,4-dimethyl-4,5-dihydro-1,3-thiazol-2-amine

• MDL： MFCD03476341
• Inchi： 1S/C13H18N2S/c1-9-5-6-10(2)11(7-9)14-12-15-13(3,4)8-16-12/h5-7H,8H2,1-4H3,(H,14,15)
• InChI Key： ZIPMWPIXZPPQQL-UHFFFAOYSA-N
• SMILES： S1C(NC2C=C(C)C=CC=2C)=NC(C)(C)C1

Computed Properties

• Exact Mass: 234.11906976g/mol
• Monoisotopic Mass: 234.11906976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7
• XLogP3: 3

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 330.6±52.0 °C at 760 mmHg
• Flash Point: 153.7±30.7 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

N-(2,5-Dimethylphenyl)-4,4-dimethyl-4,5-dihydro-1,3-thiazol-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives p-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes p-Xylenes

Additional information on N-(2,5-Dimethylphenyl)-4,4-dimethyl-4,5-dihydro-1,3-thiazol-2-amine

Comprehensive Overview of N-(2,5-Dimethylphenyl)-4,4-dimethyl-4,5-dihydro-1,3-thiazol-2-amine (CAS No. 380437-02-5)

N-(2,5-Dimethylphenyl)-4,4-dimethyl-4,5-dihydro-1,3-thiazol-2-amine (CAS No. 380437-02-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique thiazole ring structure and dimethylphenyl substitution, exhibits potential applications in drug discovery and material science. Its molecular formula and structural features make it a subject of interest for researchers exploring novel bioactive molecules.

The thiazole moiety in N-(2,5-Dimethylphenyl)-4,4-dimethyl-4,5-dihydro-1,3-thiazol-2-amine is a key functional group known for its versatility in medicinal chemistry. Thiazole derivatives are often investigated for their antimicrobial, anti-inflammatory, and anticancer properties. The presence of the dimethylphenyl group further enhances the compound's lipophilicity, which can influence its pharmacokinetic properties. Researchers are particularly interested in how these structural attributes contribute to the compound's potential efficacy in targeted therapies.

In recent years, the demand for heterocyclic compounds like N-(2,5-Dimethylphenyl)-4,4-dimethyl-4,5-dihydro-1,3-thiazol-2-amine has surged due to their role in developing new small-molecule drugs. The compound's CAS No. 380437-02-5 is frequently searched in academic databases and patent literature, reflecting its relevance in cutting-edge research. Topics such as "thiazole derivatives in drug design" and "structure-activity relationships of dimethylphenyl compounds" are trending among chemists and pharmacologists, highlighting the compound's interdisciplinary appeal.

From a synthetic chemistry perspective, N-(2,5-Dimethylphenyl)-4,4-dimethyl-4,5-dihydro-1,3-thiazol-2-amine can be synthesized through multi-step organic reactions involving condensation and cyclization processes. Optimizing its yield and purity is critical for industrial-scale production, a topic often discussed in forums and research papers. The compound's stability under various conditions and its compatibility with other reagents are also areas of active investigation.

Beyond pharmaceuticals, CAS No. 380437-02-5 has potential applications in agrochemicals, where thiazole-based compounds are used as fungicides and herbicides. The dimethylphenyl substitution may offer enhanced binding affinity to biological targets in pests or pathogens, making it a candidate for next-generation crop protection agents. This dual applicability in human health and agriculture underscores the compound's versatility.

Environmental and safety profiles of N-(2,5-Dimethylphenyl)-4,4-dimethyl-4,5-dihydro-1,3-thiazol-2-amine are also under scrutiny, aligning with the growing emphasis on green chemistry and sustainable practices. Researchers are exploring eco-friendly synthesis routes and biodegradable derivatives to minimize ecological impact. Such efforts resonate with global trends toward responsible chemical innovation.

In summary, N-(2,5-Dimethylphenyl)-4,4-dimethyl-4,5-dihydro-1,3-thiazol-2-amine (CAS No. 380437-02-5) represents a promising scaffold in both medicinal and agricultural chemistry. Its structural complexity and functional diversity make it a valuable subject for ongoing research, particularly in the context of drug discovery and agrochemical development. As scientific inquiries into heterocyclic compounds continue to expand, this compound is poised to remain a focal point of innovation.